Cas no 152562-65-7 (6-Oxabicyclo[3.2.1]oct-3-ene,4-methyl-5-(1-methylethyl)-(9CI))

• Product Name: 6-Oxabicyclo[3.2.1]oct-3-ene,4-methyl-5-(1-methylethyl)-(9CI)
• CAS No: 152562-65-7
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 904048
• Update Time: 2023-04-02

6-Oxabicyclo[3.2.1]oct-3-ene,4-methyl-5-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.2.1]oct-3-ene,4-methyl-5-(1-methylethyl)-(9CI)
• 6-Oxabicyclo[3.2.1]oct-3-ene, 4-methyl-5-(1-methylethyl)-

• Inchi： 1S/C11H18O/c1-8(2)11-6-10(7-12-11)5-4-9(11)3/h4,8,10H,5-7H2,1-3H3
• InChI Key： WBHPFSIFIKJQDI-UHFFFAOYSA-N
• SMILES： C12CC(C(C)C)(OC1)C(C)=CC2

Computed Properties

• Exact Mass: 166.136
• Monoisotopic Mass: 166.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2